(1S,5R)-8-methyl-3-phenyl-8-azabicyclo[3.2.1]octan-3-ol

• CAS No.: 22932-25-8
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol
• IUPAC Name: (1S,5R)-8-methyl-3-phenyl-8-azabicyclo[3.2.1]octan-3-ol
• InChI: InChI=1S/C14H19NO/c1-15-12-7-8-13(15)10-14(16,9-12)11-5-3-2-4-6-11/h2-6,12-13,16H,7-10H2,1H3/t12-,13+,14?
• InChI Key: OEEGGTCSQOZQJO-PBWFPOADSA-N
• Isomeric SMILES: CN1[C@@H]2CC[C@H]1CC(C2)(C3=CC=CC=C3)O
• Canonical SMILES: CN1C2CCC1CC(C2)(C3=CC=CC=C3)O

Description

(1S,5R)-8-Methyl-3-phenyl-8-azabicyclo[3.2.1]octan-3-ol is a bicyclic amine derivative featuring a tropane-like scaffold. Its molecular formula is C₁₄H₁₉NO, with a stereochemical configuration critical to its biological activity. The compound belongs to the 8-azabicyclo[3.2.1]octane family, a class of molecules studied for their interactions with neurotransmitter receptors, particularly dopamine and acetylcholine receptors . The phenyl substituent at the 3-position and the methyl group on the nitrogen (8-position) contribute to its unique physicochemical and pharmacological properties.

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The following table highlights key structural analogs and their substituent-driven differences:

Compound Name	Substituent at 3-Position	8-Position Substituent	Key Properties/Applications	References
(1S,5R)-8-Methyl-3-phenyl-8-azabicyclo[3.2.1]octan-3-ol	Phenyl	Methyl	Potential CNS activity
Tropine (8-Methyl-8-azabicyclo[3.2.1]octan-3-ol)	-OH	Methyl	Anticholinergic agent
Troparil (Methyl 8-methyl-3-phenyl-8-azabicyclo[3.2.1]octane-4-carboxylate)	Phenyl, 4-carbomethoxy	Methyl	Cocaine analog; dopamine reuptake inhibitor
SCH221510	Bis(2-methylphenyl)methyl	Methyl	κ-opioid receptor antagonist
8-Methyl-3-[4-(trifluoromethyl)phenyl]-8-azabicyclo[3.2.1]octan-3-ol	4-Trifluoromethylphenyl	Methyl	Enhanced lipophilicity; potential receptor affinity
endo-3-(4-Bromophenyl)-8-azabicyclo[3.2.1]octan-3-ol (Compound 28)	4-Bromophenyl	-H (unsubstituted N)	Unstable in air; dopamine ligand

Key Observations:

• Substituent Bulkiness : Bulkier groups (e.g., bis(2-methylphenyl)methyl in SCH221510) enhance receptor selectivity but reduce synthetic yields .
• Electron-Withdrawing Groups : The trifluoromethyl group in increases lipophilicity and may improve blood-brain barrier penetration.
• Stability : Bromophenyl-substituted analogs (e.g., Compound 28) exhibit instability (rapid oxidation in air), whereas phenyl or methyl-substituted derivatives show better stability .

Pharmacological Activity

• Dopamine Receptor Interactions : The phenyl group in the target compound mimics tyrosine’s aromatic moiety in dopamine, suggesting D2 receptor affinity. Troparil’s carbomethoxy group enhances dopamine reuptake inhibition, a feature absent in the target compound .
• Anticholinergic Effects : Tropine (3-hydroxy analog) exhibits anticholinergic activity, while the target compound’s phenyl group may reduce this effect due to steric hindrance at muscarinic receptors .
• Opioid Receptor Modulation : SCH221510’s bulky substituents confer κ-opioid antagonism, highlighting how side-chain modifications redirect activity .

Physicochemical Properties

• Lipophilicity : The trifluoromethyl group in increases logP, whereas hydroxyl groups (e.g., tropine) enhance hydrophilicity.
• Stereochemical Impact : The (1S,5R) configuration ensures optimal receptor fit, as seen in bioactive tropane alkaloids. Exo vs. endo substituent positioning (e.g., ) further modulates binding .